2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(6-methoxypyrimidin-4-yl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(6-methoxypyrimidin-4-yl)acetamide
• InChI: InChI=1S/C12H14N4O3/c1-7-9(8(2)19-16-7)4-11(17)15-10-5-12(18-3)14-6-13-10/h5-6H,4H2,1-3H3,(H,13,14,15,17)
• InChI Key: BGWDTGXAOXQYTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NC2=CC(=NC=N2)OC
• Molecular Formula: C12H14N4O3
• Molecular Weight: 262.26 g/mol

Description

2-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-(6-methoxypyrimidin-4-yl)acetamide, commonly known as DMOPPA, is a synthetic compound with a range of applications in scientific research.

Mechanism of Action

The mechanism of action of DMOPPA is not yet fully understood. It is believed that DMOPPA binds to proteins and other molecules in the body, which then triggers a series of biochemical reactions. It is thought that the binding of DMOPPA to proteins and other molecules leads to changes in the structure and function of these molecules, which in turn leads to changes in the body’s physiology.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMOPPA are not yet fully understood. However, studies have shown that DMOPPA has the potential to affect a variety of biochemical and physiological processes, including cell signaling, gene expression, and metabolic pathways. Additionally, DMOPPA has been shown to have an effect on the immune system, as well as on the nervous system.

Advantages and Limitations for Lab Experiments

The use of DMOPPA in lab experiments has several advantages. First, it is relatively easy to synthesize and is relatively inexpensive. Additionally, DMOPPA is not toxic and has a low potential for side effects. However, there are some limitations to the use of DMOPPA in lab experiments. For example, it is difficult to study the long-term effects of DMOPPA on the body, as its effects are not yet fully understood. Additionally, the use of DMOPPA in lab experiments may not be suitable for certain types of experiments, such as those involving the study of drug-like molecules.

Future Directions

There are a variety of potential future directions for the use of DMOPPA in scientific research. First, further research could be conducted to better understand the mechanism of action of DMOPPA and its effects on the body. Additionally, further research could be conducted to develop new drugs based on the structure of DMOPPA. Additionally, further research could be conducted to explore the potential of DMOPPA as a therapeutic agent. Additionally, further research could be conducted to explore the potential of DMOPPA as an environmental pollutant. Finally, further research could be conducted to explore the potential of DMOPPA as a diagnostic tool.

Synthesis Methods

DMOPPA can be synthesized through a two-step process. First, 3,5-dimethyl-1,2-oxazol-4-ylacetamide is synthesized by reacting 2-amino-1,3,4-oxadiazole with acetic anhydride. Second, the 3,5-dimethyl-1,2-oxazol-4-ylacetamide is reacted with 6-methoxypyrimidine-4-carbaldehyde in the presence of a base, such as sodium hydroxide, to yield DMOPPA.

Scientific Research Applications

DMOPPA is used in a variety of scientific research applications. It has been used as a model compound to study the effects of drug-like molecules on the human body, as well as to study the effects of drug-like molecules on the environment. Additionally, DMOPPA has been used in the development of new drugs, as it has been shown to interact with proteins and other molecules in the body.